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Brain Penetration and Neurotransmitter Effects

Microdialysis studies in rat striatum demonstrate that ansofaxine administration significantly elevates

extracellular levels of key neurotransmitters [1] [2]. The following table summarizes the experimental

findings:

Aspect Experimental Findings

General Brain
Penetration

Rapidly penetrates the rat striatum after oral administration [3].

Effects on
Dopamine (DA)

Increases extracellular DA levels in rat striatum after acute and chronic

administration [1]. Effect on DA is 2-3 times stronger than desvenlafaxine [1].

Effects on
Norepinephrine (NE)

Increases extracellular NE levels in rat striatum [1].

Effects on Serotonin
(5-HT)

Increases extracellular 5-HT levels in rat striatum [1].
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Aspect Experimental Findings

Comparison to
Desvenlafaxine

Co-exists with desvenlafaxine in brain; achieves similar brain concentrations at
equivalent oral doses. Produces larger total exposure and greater increase in

monoamines than desvenlafaxine alone [1] [3].

Conversion and Active Components

Ansofaxine is quickly converted into its major metabolite, desvenlafaxine, in the body [1]. However, due to

its lipophilicity, both the parent compound (ansofaxine) and the metabolite (desvenlafaxine) coexist in the

blood and brain, contributing to the overall pharmacological effect [1].
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Ansofaxine's pathway to increasing neurotransmitters in the striatum.
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Detailed Experimental Protocols

The key findings on striatum penetration and neurotransmitter release are derived from in vivo

microdialysis studies in rats [1] [3].

Animal Model: Adult Sprague-Dawley rats [3].

Drug Administration:
Ansofaxine and desvenlafaxine were prepared as oral solutions (dissolved in 10% glucose)

or oral suspensions (in 0.5% carboxymethylcellulose sodium) for intragastric administration at a
dose of 0.06 mmol/kg [3].

Intravenous solutions (in 10% glucose) were administered at 0.04 mmol/kg [3].
For chronic studies, oral suspensions were administered once daily for 14 days [3].

Microdialysis:
A microdialysis probe was implanted into the rat striatum to collect extracellular fluid [1] [3].

Dialysate samples were analyzed to measure concentrations of dopamine, norepinephrine,
and serotonin [1].

Data Analysis: Neurotransmitter levels in the dialysate were measured and compared between
ansofaxine and desvenlafaxine treatment groups to determine the relative potency in increasing

monoamine levels [1].

Mechanism of Action and Binding Affinity

Ansofaxine is a Serotonin-Norepinephrine-Dopamine Reuptake Inhibitor (SNDRI). It works by blocking

the transporter proteins responsible for clearing these neurotransmitters from the synaptic cleft in the brain,

thereby increasing their availability [4] [2] [3].

The table below shows its inhibition potency (IC50 values) for each transporter; a lower IC50 indicates

stronger binding affinity [3]:

Target Transporter Full Name Inhibition Potency (IC50)

DAT Dopamine Transporter 491 nM

SERT Serotonin Transporter 723 nM

NET Norepinephrine Transporter 763 nM
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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